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Compound of Interest
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Cat. No.: B15551490

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-0Ox0-6Z-dodecenoyl-CoA is an intermediate in the mitochondrial beta-oxidation of
unsaturated fatty acids, specifically the metabolism of dodecenoic acid with a cis double bond
at the sixth carbon. The breakdown of this intermediate is catalyzed by the enzyme 3-ketoacyl-
CoA thiolase (also known as beta-ketothiolase), which cleaves the molecule into a shorter acyl-
CoA and acetyl-CoA. Inhibition of 3-ketoacyl-CoA thiolase activity is a key strategy for
modulating fatty acid oxidation, a pathway implicated in various metabolic diseases and
ischemic conditions. These application notes provide an overview of techniques and protocols
to study the inhibition of 3-ketoacyl-CoA thiolase activity, with a focus on intermediates like 3-
Oxo0-6Z-dodecenoyl-CoA.

Metabolic Pathway of 6Z-Dodecenoic Acid

The beta-oxidation of 6Z-dodecenoic acid requires a set of auxiliary enzymes in addition to the
core beta-oxidation enzymes to handle the cis double bond. The pathway involves the
conversion of the cis double bond to a trans configuration, allowing the core enzymes to
proceed. The final thiolytic cleavage of the resulting 3-oxoacyl-CoA is the step of interest for
inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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